Cas no 85862-97-1 (1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one
• CAS No: 85862-97-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD27964309
• CID: 840819
• PubChem ID: 13106129
• Update Time: 2025-05-23

1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-[1,2,3]Triazol-1-yl-phenyl)-ethanone
• 1-[3-(1H-1,2,3-triazol-1-yl)phenyl]ethan-1-one
• Z2092371159
• 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one

• MDL： MFCD27964309
• Inchi： 1S/C10H9N3O/c1-8(14)9-3-2-4-10(7-9)13-6-5-11-12-13/h2-7H,1H3
• InChI Key： AEDNPNIFSJCYBF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=1)N1C=CN=N1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one

Chemical Profile of 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one (CAS No. 85862-97-1)

1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 85862-97-1, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of triazole-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a phenyl ring linked to an ethanone moiety further enhances its structural complexity, making it a candidate for further exploration in drug discovery and development.

The synthesis of 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the triazole ring into the phenyl ethanone backbone is a critical step, often achieved through cycloaddition reactions such as the 1,3-dipolar cycloaddition between azides and alkynes. This reaction is highly favored due to its regioselectivity and efficiency, allowing for the precise formation of the triazole scaffold.

Recent advancements in synthetic methodologies have enabled the development of more streamlined and sustainable approaches to constructing complex molecules like 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-carbon bonds with high precision. These techniques not only improve yield but also reduce the environmental impact associated with traditional synthetic routes.

The pharmacological significance of triazole-containing compounds stems from their ability to interact with various biological targets. The triazole moiety is known to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, triazole derivatives have shown promise in antimicrobial and antifungal applications due to their ability to disrupt fungal cell wall synthesis.

In the context of medicinal chemistry, 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one represents a promising scaffold for developing novel therapeutic agents. Its dual functionality—the phenyl ethanone moiety and the triazole ring—provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in designing molecules with enhanced target specificity and reduced side effects.

Recent studies have highlighted the potential of triazole-based compounds in addressing neurological disorders. The ability of these molecules to cross the blood-brain barrier has been demonstrated in several preclinical models, suggesting their suitability for treating conditions such as Alzheimer's disease and Parkinson's disease. The phenyl ethanone component may contribute to improved solubility and bioavailability, further enhancing their therapeutic potential.

The role of computational chemistry in optimizing 1-3-(1H-1,2,3-triazol-1-yl)phenylethan-1-one derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This has accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental validation.

Furthermore, green chemistry principles have been increasingly integrated into the synthesis of triazole-containing molecules. The use of biodegradable solvents, catalytic amounts of transition metals, and energy-efficient reaction conditions has not only improved sustainability but also reduced costs associated with drug production. These advancements align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The future prospects for 1-3-(1H-1,2,3-triazol-1-yphenylethanone (CAS No. 85862) are promising, given its structural versatility and biological relevance. Continued research into its pharmacological profile will likely uncover new therapeutic applications across various disease areas. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into tangible clinical benefits for patients worldwide.